Cas no 659726-21-3 (Oxepane, 2-methyl-7-phenyl-, (2S,7S)-)

• Product Name: Oxepane, 2-methyl-7-phenyl-, (2S,7S)-
• CAS No: 659726-21-3
• MF: C₁₃H₁₈O
• MW: 190.281424045563
• CID: 1697462
• Update Time: 2024-09-02

Oxepane, 2-methyl-7-phenyl-, (2S,7S)- Chemical and Physical Properties

Names and Identifiers

• Oxepane, 2-methyl-7-phenyl-, (2S,7S)-

• Inchi： 1S/C13H18O/c1-11-7-5-6-10-13(14-11)12-8-3-2-4-9-12/h2-4,8-9,11,13H,5-7,10H2,1H3/t11-,13-/m0/s1
• InChI Key： JENBFDDGUYSQAI-AAEUAGOBSA-N
• SMILES： O1[C@H](C2=CC=CC=C2)CCCC[C@@H]1C

Computed Properties

• Exact Mass: 190.13584

Experimental Properties

• Density: 0.954±0.06 g/cm3(Predicted)
• Boiling Point: 284.7±19.0 °C(Predicted)
• PSA: 9.23